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Compound of Interest

Compound Name: 4-Nitro-3-(trifluoromethyl)aniline

Cat. No.: B027955 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Nitro-3-(trifluoromethyl)aniline
(CAS No. 393-11-3). Adherence to these procedures is essential for ensuring laboratory safety

and regulatory compliance.

Hazard Summary
4-Nitro-3-(trifluoromethyl)aniline is a hazardous chemical with the following classifications[1]:

Harmful if swallowed, in contact with skin, or if inhaled[1][2][3].

Causes serious eye irritation and skin irritation[2][3][4][5].

May cause respiratory irritation[2][3][4][5].

Immediate medical attention should be sought if exposure occurs[1][2].

Chemical and Physical Properties
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Property Value Source

Molecular Formula C₇H₅F₃N₂O₂ [2]

Molecular Weight 206.12 g/mol [4]

Appearance Yellow Powder Solid [1]

Melting Point 125 - 129 °C [1][4]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure risk.

Always inspect PPE for integrity before use.
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Protection Type Specification Rationale & Source(s)

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

(EU) or OSHA 29 CFR

1910.133 (US). A face shield

may also be required.

To prevent eye contact and

serious irritation.[1][2]

Hand Protection
Chemical-resistant gloves such

as nitrile or neoprene.

To prevent skin contact, as the

substance is toxic upon dermal

absorption.[1][4][6]

Body Protection
Protective lab coat or

chemical-resistant apron/suit.

To prevent skin exposure and

contamination of personal

clothing.[1][6]

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood. If

ventilation is inadequate or

exposure limits are exceeded,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator (e.g., N95

dust mask or a respirator with

organic vapor cartridges).

To prevent inhalation, which is

a primary route of exposure

and can cause respiratory

irritation.[2][4][5]

Operational and Handling Plan
All handling of 4-Nitro-3-(trifluoromethyl)aniline must be conducted in a designated area,

preferably within a certified chemical fume hood to minimize inhalation risk[2][6].

Step 1: Preparation and Engineering Controls
Ventilation: Ensure work is performed in a well-ventilated area, ideally a chemical fume

hood[2][5].

Designate Area: Cordon off and label the work area where the chemical will be handled.
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Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible[7].

Don PPE: Put on all required personal protective equipment as specified in the table above.

Step 2: Handling the Chemical
Avoid Dust Formation: Handle the solid powder carefully to avoid creating dust and

aerosols[2].

Avoid Contact: Prevent all personal contact with the substance, including inhalation and

contact with skin and eyes[8][9].

Personal Hygiene: Do not eat, drink, or smoke in the handling area[1][8]. Wash hands

thoroughly with soap and water after handling and before breaks[1][2].

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials like strong oxidizing agents[1][2].

Step 3: Spill Management
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Use personal protective equipment. Absorb the spill with an inert material (e.g.,

sand, earth) and sweep it up without creating dust[2][9].

Collection: Place the collected material into a suitable, sealed, and labeled container for

hazardous waste disposal[2][10].

Decontamination: Wash the spill area thoroughly. Do not let the product enter drains[2].

Disposal Plan
Disposal of 4-Nitro-3-(trifluoromethyl)aniline and its containers must be managed as

hazardous waste.
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Step 1: Waste Collection
Segregation: Collect waste chemical in its original container or a compatible, tightly sealed,

and clearly labeled waste container. Do not mix with other waste[2][10].

Contaminated Materials: Any materials contaminated with the chemical, including used PPE

and spill cleanup materials, must be treated as hazardous waste and disposed of

accordingly[10].

Step 2: Storage Pending Disposal
Location: Store sealed waste containers in a cool, dry, well-ventilated area designated for

hazardous waste[10].

Labeling: Ensure containers are clearly labeled as "Hazardous Waste" with the full chemical

name.

Step 3: Final Disposal
Licensed Contractor: Arrange for disposal through a licensed professional waste disposal

company[2][10].

Approved Method: The recommended disposal method is incineration in a chemical

incinerator equipped with an afterburner and scrubber[2][10]. Alternatively, the material may

be dissolved in a combustible solvent for incineration[2][10].

Compliance: All disposal activities must comply with local, national, and international

regulations[2].

Workflow for Safe Handling
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1. Preparation Phase

2. Handling Phase

3. Cleanup & Disposal Phase

Emergency Protocol (Spill)

Verify Fume Hood Operation

Don Required PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Prepare & Label Work Area

Carefully Weigh Solid
(Avoid Dust Generation)

Proceed to Handling

Perform Work in Fume Hood

Wash Hands After Handling Evacuate & Ventilate Area
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Decontaminate Work Surfaces
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Store Waste in Designated Area

Arrange for Licensed
Chemical Incineration

Contain with Inert Material

Collect in Hazardous Waste Container

Post-Spill
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Caption: Workflow for handling 4-Nitro-3-(trifluoromethyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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